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Compound of Interest

Compound Name: m-Cresol-d8

CAS No.: 302911-90-6

Cat. No.: B1602283

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical constants, synthesis,

and applications of 3-Methylphenol-d8 (m-Cresol-d8), a deuterated analog of 3-methylphenol.

This document is intended to serve as a valuable resource for researchers, scientists, and

professionals in drug development and analytical chemistry who utilize isotopically labeled

compounds.

Core Physical and Chemical Properties
3-Methylphenol-d8 is a stable, isotopically labeled form of 3-methylphenol where eight

hydrogen atoms have been replaced with deuterium. This substitution results in a significant

mass shift, making it an ideal internal standard for mass spectrometry-based analytical

methods. The fundamental physical and chemical properties are summarized below.
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Property Value Source

Chemical Formula C₇D₈O [1]

Linear Formula CD₃C₆D₄OD [1]

Molecular Weight 116.19 g/mol [1]

Exact Mass 116.107728842 Da [2]

CAS Number 302911-90-6 [1]

Appearance Colorless to yellowish liquid [3]

Melting Point 8-10 °C (lit.)

Boiling Point 203 °C (lit.)

Density 1.126 g/mL at 25 °C (lit.)

Refractive Index (n20/D) 1.538 (lit.)

Isotopic Purity 98 atom % D [1]

Assay 98% (CP) [1]

Synthesis of 3-Methylphenol-d8
The synthesis of deuterated aromatic compounds like 3-Methylphenol-d8 typically involves

hydrogen-deuterium exchange reactions on the corresponding non-labeled precursor. A robust

and efficient method for this transformation is through a continuous flow synthesis utilizing a

microwave reactor.[4]

Plausible Synthesis Methodology: Microwave-Assisted
Flow Deuteration
This method offers advantages such as rapid and uniform heating, improved reaction

efficiency, and scalability.[4]

Protocol:

Catalyst Preparation: A glass reaction tube is packed with a platinum-on-alumina catalyst.
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Reactant Preparation: A solution of 3-methylphenol in a suitable organic solvent is prepared.

Deuterium oxide (D₂O) serves as the deuterium source.

Flow Reaction: The 3-methylphenol solution and D₂O are continuously pumped through the

catalyst-filled reaction tube within a microwave reactor. The reaction is conducted under

elevated pressure (e.g., 2 MPa) and microwave irradiation to facilitate the H-D exchange.[4]

Separation and Purification: The reaction mixture, upon exiting the reactor, is cooled to room

temperature. The organic and aqueous layers are then separated using a liquid-liquid

separator. The organic layer containing the deuterated product is collected.[4]

Solvent Removal and Analysis: The solvent is removed from the organic layer, yielding the

crude 3-Methylphenol-d8. The product is then purified, typically by distillation, and its isotopic

purity is confirmed by mass spectrometry and NMR spectroscopy.
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Caption: Microwave-assisted flow synthesis of 3-Methylphenol-d8.

Application as an Internal Standard in Analytical
Chemistry
The primary application of 3-Methylphenol-d8 is as an internal standard in quantitative analysis,

particularly in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-

mass spectrometry (LC-MS) methods. The use of a stable isotope-labeled internal standard is
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considered the gold standard for quantification as it closely mimics the analyte's behavior

during sample preparation, chromatography, and ionization, thereby correcting for matrix

effects and variations in instrument response.

Rationale for Use
Co-elution: 3-Methylphenol-d8 has nearly identical chromatographic retention times to the

non-labeled 3-methylphenol.

Similar Ionization Efficiency: It exhibits similar ionization behavior in the mass spectrometer

source.

Mass Differentiation: The mass difference of 8 Da allows for clear differentiation between the

analyte and the internal standard by the mass spectrometer.

Experimental Workflow for Quantification using 3-
Methylphenol-d8
The following is a generalized workflow for the quantification of 3-methylphenol in a sample

matrix.

Protocol:

Sample Preparation: A known amount of 3-Methylphenol-d8 internal standard is spiked into

the unknown sample, calibration standards, and quality control samples.

Extraction: The analytes (3-methylphenol and 3-Methylphenol-d8) are extracted from the

sample matrix using an appropriate technique (e.g., liquid-liquid extraction, solid-phase

extraction).

GC-MS Analysis: The extracted sample is injected into the GC-MS system. The gas

chromatograph separates the components of the sample, and the mass spectrometer

detects and quantifies the analyte and the internal standard. EPA Method 8041A provides

guidance on the gas chromatographic analysis of phenols.[5][6]

Data Analysis: The peak areas of 3-methylphenol and 3-Methylphenol-d8 are determined

from the chromatograms. A calibration curve is generated by plotting the ratio of the analyte
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peak area to the internal standard peak area against the concentration of the analyte in the

calibration standards. The concentration of 3-methylphenol in the unknown sample is then

calculated from its peak area ratio using the calibration curve.
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Caption: Workflow for quantification using 3-Methylphenol-d8 as an internal standard.
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Safety and Handling
3-Methylphenol-d8 should be handled with the same precautions as its non-deuterated

counterpart, 3-methylphenol. It is classified as toxic if swallowed or in contact with skin and

causes severe skin burns and eye damage.[2][7]

Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and

eye/face protection.[7]

Handling: Avoid contact with skin, eyes, and clothing. Avoid inhalation of vapors. Use in a

well-ventilated area.

Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[7]

First Aid:

If Swallowed: Immediately call a poison center or doctor. Do NOT induce vomiting.[1]

If on Skin: Take off immediately all contaminated clothing. Rinse skin with water.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1]

For detailed safety information, refer to the manufacturer's Safety Data Sheet (SDS).

Spectroscopic Data
Spectroscopic data is crucial for the identification and confirmation of 3-Methylphenol-d8.

Mass Spectrometry (MS): The mass spectrum of 3-Methylphenol-d8 will show a molecular

ion peak (M+) at m/z 116. The fragmentation pattern is expected to be similar to that of 3-

methylphenol, but with mass shifts corresponding to the deuterated fragments. The mass

spectrum of the non-deuterated 3-methylphenol is available in the NIST Chemistry

WebBook.[8]

Infrared Spectroscopy (IR): The IR spectrum of 3-Methylphenol-d8 will exhibit characteristic

absorptions for the aromatic ring and the hydroxyl group. The C-D stretching vibrations will

appear at lower wavenumbers (around 2100-2250 cm⁻¹) compared to the C-H stretches
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(around 2850-3000 cm⁻¹) in the non-deuterated compound. Similarly, the O-D stretch will be

observed at a lower frequency than the O-H stretch. An FTIR spectrum for 3-Methylphenol-

d8 is available on PubChem.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Due to the high isotopic purity (98 atom % D), the proton NMR spectrum will

show very small residual proton signals.

¹³C NMR: The ¹³C NMR spectrum will be similar to that of 3-methylphenol, but the signals

for deuterated carbons will be split into multiplets due to C-D coupling and may have

slightly different chemical shifts.

²H NMR (Deuterium NMR): The deuterium NMR spectrum will show signals corresponding

to the different deuterium environments in the molecule.

Conclusion
3-Methylphenol-d8 is a vital tool in analytical chemistry, particularly for accurate quantification

in complex matrices. Its physical properties are well-defined, and plausible synthetic routes are

available. Understanding its application as an internal standard, along with proper safety and

handling procedures, is essential for its effective and safe use in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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